Cas no 1462394-55-3 (2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid)

• Product Name: 2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid
• CAS No: 1462394-55-3
• Molecular Formula: C₈H₁₄O₂S
• Molecular Weight: 174.260561466217
• CID: 6140787
• PubChem ID: 65442875

2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid Properties

Names and Identifiers

• 2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid
• Cyclopropaneacetic acid, 1-[(ethylthio)methyl]-
• 2-(1-((Ethylthio)methyl)cyclopropyl)acetic acid
• EN300-1849900
• 2-{1-[(ethylsulfanyl)methyl]cyclopropyl}acetic acid
• CS-0345684
• 1462394-55-3
• AKOS014779864

• InChIKey： CYQGYZDQYZEVTM-UHFFFAOYSA-N
• Inchi： 1S/C8H14O2S/c1-2-11-6-8(3-4-8)5-7(9)10/h2-6H2,1H3,(H,9,10)
• SMILES： C1(CSCC)(CC(O)=O)CC1

Computed Properties

• Exact Mass: 174.07145086g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 174.07145086g/mol
• Heavy Atom Count: 11
• Complexity: 152
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Boiling Point: 304.1±15.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)
• Density: 1.147±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids